2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt
2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt
Neuraminidases, also known as sialidases, catalyze the removal of N-acetylneuraminic acid/sialic acid groups from glycoproteins and glycolipids. In addition to having diverse roles in mammalian physiology, neuraminidases are involved in infection by pathogens, including influenza virus. Specifically, viral neuraminidases are essential for viral replication. 4-Methylumbelliferyl-N-acetyl-α-D-neuraminic acid (4-MUNANA) is a fluorogenic substrate used to assay neuraminidase activity. 4-Methylumbelliferone, released from 4-MUNANA by neuraminidase, is commonly detected using excitation at 365-380 nm and emission at 445-454 nm. Assays using 4-MUNANA sensitively measure the activity of neuraminidases from mammalian and viral sources.
Brand Name:
Vulcanchem
CAS No.:
76204-02-9
VCID:
VC0013739
InChI:
InChI=1S/C21H25NO11.Na/c1-9-5-16(27)31-15-6-11(3-4-12(9)15)32-21(20(29)30)7-13(25)17(22-10(2)24)19(33-21)18(28)14(26)8-23;/h3-6,13-14,17-19,23,25-26,28H,7-8H2,1-2H3,(H,22,24)(H,29,30);/q;+1/p-1/t13-,14+,17+,18+,19+,21-;/m0./s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)[O-].[Na+]
Molecular Formula:
C21H24NO11 • Na
Molecular Weight:
489.4
2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt
CAS No.: 76204-02-9
Reference Standards
VCID: VC0013739
Molecular Formula: C21H24NO11 • Na
Molecular Weight: 489.4
| CAS No. | 76204-02-9 |
|---|---|
| Product Name | 2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt |
| Molecular Formula | C21H24NO11 • Na |
| Molecular Weight | 489.4 |
| IUPAC Name | sodium;(2R,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C21H25NO11.Na/c1-9-5-16(27)31-15-6-11(3-4-12(9)15)32-21(20(29)30)7-13(25)17(22-10(2)24)19(33-21)18(28)14(26)8-23;/h3-6,13-14,17-19,23,25-26,28H,7-8H2,1-2H3,(H,22,24)(H,29,30);/q;+1/p-1/t13-,14+,17+,18+,19+,21-;/m0./s1 |
| Standard InChIKey | NNNXBDLJYKMDAI-NLSRWXBQSA-M |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)[O-].[Na+] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Neuraminidases, also known as sialidases, catalyze the removal of N-acetylneuraminic acid/sialic acid groups from glycoproteins and glycolipids. In addition to having diverse roles in mammalian physiology, neuraminidases are involved in infection by pathogens, including influenza virus. Specifically, viral neuraminidases are essential for viral replication. 4-Methylumbelliferyl-N-acetyl-α-D-neuraminic acid (4-MUNANA) is a fluorogenic substrate used to assay neuraminidase activity. 4-Methylumbelliferone, released from 4-MUNANA by neuraminidase, is commonly detected using excitation at 365-380 nm and emission at 445-454 nm. Assays using 4-MUNANA sensitively measure the activity of neuraminidases from mammalian and viral sources. |
| Synonyms | Neu5Ac-α-4MU |
| PubChem Compound | 23683295 |
| Last Modified | Nov 12 2021 |
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